Cas no 894955-04-5 (1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide)

• Product Name: 1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide
• CAS No: 894955-04-5
• MF: C₁₇H₁₄Cl₂F₃N₃O₃
• MW: 436.212572574615
• MDL: MFCD00129630
• CID: 4718894
• Update Time: 2025-10-23

1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2,4-DICHLOROPHENOXY)PROPIONYL)-4-(3-(TRIFLUOROMETHYL)PHENYL)SEMICARBAZIDE
• 2-(2,4-dichlorophenoxy)-N-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)propanamide
• 1-[2-(2,4-dichlorophenoxy)propanoylamino]-3-[3-(trifluoromethyl)phenyl]urea
• 1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide

• MDL： MFCD00129630
• Inchi： 1S/C17H14Cl2F3N3O3/c1-9(28-14-6-5-11(18)8-13(14)19)15(26)24-25-16(27)23-12-4-2-3-10(7-12)17(20,21)22/h2-9H,1H3,(H,24,26)(H2,23,25,27)
• InChI Key： UYPBRAFVRNHITK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(NNC(NC1=CC=CC(C(F)(F)F)=C1)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 554
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide

Research Brief on 1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide (CAS: 894955-04-5)

1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide (CAS: 894955-04-5) is a synthetic compound with potential applications in the field of chemical biology and pharmaceutical research. Recent studies have focused on its structural properties, biological activity, and potential therapeutic uses. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound features a unique combination of functional groups, including a dichlorophenoxy moiety and a trifluoromethylphenyl semicarbazide, which contribute to its distinct chemical and biological properties. Researchers have investigated its role as a potential inhibitor of specific enzymes or receptors, leveraging its structural attributes for targeted interactions. The presence of the trifluoromethyl group, in particular, has been noted for its ability to enhance binding affinity and metabolic stability.

Recent studies have explored the synthesis and optimization of 1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide, with a focus on improving yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring reproducibility and scalability in pharmaceutical applications.

In vitro and in vivo studies have demonstrated the compound's potential as a therapeutic agent. Preliminary results indicate activity against specific disease targets, though further research is needed to elucidate its mechanism of action and optimize its pharmacokinetic profile. The compound's selectivity and potency are areas of ongoing investigation, with researchers aiming to minimize off-target effects while maximizing therapeutic efficacy.

The safety and toxicity profile of 1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide have also been subjects of recent research. Early findings suggest a favorable safety margin, but comprehensive toxicological studies are required to assess potential risks and establish safe dosage ranges. These studies are essential for advancing the compound through preclinical and clinical development stages.

In conclusion, 1-(2-(2,4-Dichlorophenoxy)propionyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structural features and biological activity warrant continued exploration, with the potential to contribute to the development of novel therapeutics. Future research should focus on mechanistic studies, optimization of pharmacological properties, and translational applications.